Cas no 666715-90-8 (Benzoic acid, 4-[(4-nitrophenoxy)sulfonyl]-)

• Product Name: Benzoic acid, 4-[(4-nitrophenoxy)sulfonyl]-
• CAS No: 666715-90-8
• MF: C₁₃H₉NO₇S
• MW: 323.278062582016
• CID: 1711422
• Update Time: 2024-08-31

Benzoic acid, 4-[(4-nitrophenoxy)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-nitrophenoxy)sulfonyl]-

• Inchi： 1S/C13H9NO7S/c15-13(16)9-1-7-12(8-2-9)22(19,20)21-11-5-3-10(4-6-11)14(17)18/h1-8H,(H,15,16)
• InChI Key： LWTRTRLDZKTJKN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(OC2=CC=C([N+]([O-])=O)C=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Melting Point: 218-219 °C
• Boiling Point: 566.2±50.0 °C(Predicted)
• pka: 3.26±0.10(Predicted)